Alumanylidynecobalt

• CAS RN: 125612-26-2
• Molecular Formula: C20H22Cl2N2O6
• Molecular Weight: 85.91473 g/mol
• IUPAC Name: alumanylidynecobalt
• InChI: InChI=1S/Al.Co
• InChI Key: MDKXFHZSHLHFLN-UHFFFAOYSA-N
• SMILES: [Al]#[Co]
• synonyms: Anthracite; Anthracites; Bituminous Coal; Bituminous Coals; Brown Coal; Brown Coals; Coal; Coal, Bituminous; Coal, Brown; Coal, Lignitious; Coal, Peat; Coal, Soft; Coals; Coals, Bituminous; Coals, Brown; Coals, Lignitious; Coals, Peat; Coals, Soft; Lignite; Lignites; Lignitious Coal; Lignitious Coals; Peat Coal; Peat Coals; Soft Coal; Soft Coals

Description

Alumanylidynecobalt is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is an organometallic compound that contains a cobalt center and an aluminum-carbon triple bond.

Scientific Research Applications

Alkyne Hexacarbonyl Dicobalt Complexes in Medicinal Chemistry

Alumanylidynecobalt, as part of alkyne hexacarbonyl dicobalt complexes, is increasingly used in modern synthetic chemistry. Its applications extend to medicinal chemistry, particularly in anticancer drug development. These complexes demonstrate potential as antitumor drugs and hormonally active agents due to their unique biological properties determined by the nature of their ligands and the presence of the metal center (Ott, Kircher, Dembinski, & Gust, 2008).

Cobalt Carbonyl Complexes in Lipid Monitoring

Cobalt carbonyl complexes, including those with this compound, are significant in monitoring lipid distribution and metabolism in cells. These complexes can act as probes for alkyne-tagged lipids in cultured cells, providing qualitative and quantitative information about lipid species and transformations in cell culture (Tallman, Armstrong, Milne, Marnett, Brown, & Porter, 2013).

Regiochemistry in the Pauson-Khand Reaction

This compound's role in alkyne-dicobalt hexacarbonyl complexes has implications for the regiochemical outcomes of the Pauson-Khand reaction. This reaction, significant in organic synthesis, may be influenced by the electronic nature of acetylenic substituents in these complexes. Understanding this can provide insights into the reaction mechanisms and outcomes (Robert, Milet, Gimbert, Kónya, & Greene, 2001).

Polymer-Bound Carbonylcobalt(0) in Linker Chemistry and Catalysis

Carbonylcobalt(0) species, which include this compound, have applications in linker chemistry and catalysis. They can be used to link alkynes with polymer supports, facilitating reactions like the Pauson-Khand reaction. This application offers a traceless method of immobilizing alkynes, contributing significantly to organic synthesis and catalysis (Comely, Gibson, Hales, Johnstone, & Stevenazzi, 2003).